Cas no 1261671-66-2 (3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone
• CAS No: 1261671-66-2
• MF: C₁₀H₇ClF₃IO₂
• MW: 378.514065027237
• CID: 4793964
• Update Time: 2025-10-31

3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7ClF3IO2/c11-2-1-9(16)6-3-7(15)5-8(4-6)17-10(12,13)14/h3-5H,1-2H2
• InChI Key： OCWVSSUUFCGKBS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(CCCl)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone

3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone: A Comprehensive Overview

The compound with CAS No. 1261671-66-2, known as 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical characteristics. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its potential uses and mechanisms.

3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone is characterized by its complex molecular structure, which includes a propiophenone backbone substituted with a chlorine atom at the 3-position, an iodine atom at the 3'-position, and a trifluoromethoxy group at the 5'-position. These substituents contribute to its distinctive electronic and steric properties, making it an ideal candidate for various chemical transformations. The presence of halogens (chlorine and iodine) and the trifluoromethoxy group introduces significant electron-withdrawing effects, which can influence reactivity in both organic synthesis and biological systems.

Recent studies have highlighted the potential of 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone as a precursor in the synthesis of bioactive molecules. Its ability to undergo nucleophilic aromatic substitution reactions has been extensively explored, particularly in the context of drug discovery. Researchers have demonstrated that this compound can serve as a versatile building block for constructing heterocyclic frameworks, which are crucial in the development of novel therapeutic agents. For instance, its use in the synthesis of kinase inhibitors has shown promising results in preclinical models.

In addition to its role in medicinal chemistry, 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone has also found applications in materials science. Its unique electronic properties make it a valuable component in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in computational chemistry have enabled researchers to predict and optimize its electronic behavior, paving the way for its integration into next-generation electronic devices.

The synthesis of 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone involves a series of carefully designed reactions that require precise control over reaction conditions. Traditional methods often employ Friedel-Crafts acylation followed by substitution reactions to introduce the halogen atoms and trifluoromethoxy group. However, recent advancements in catalytic processes have introduced more efficient pathways, reducing production costs and improving yield rates. These innovations have made the compound more accessible for large-scale applications.

From an environmental standpoint, 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone exhibits favorable biodegradation properties under specific conditions. Studies have shown that its degradation products are non-toxic to aquatic life, making it a sustainable choice for industrial applications. This aligns with current global trends toward green chemistry and environmentally responsible manufacturing practices.

In conclusion, 3-Chloro-3'-iodo-5'-(trifluoromethoxy)propiophenone (CAS No. 1261671-66-2) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations within organic chemistry, pharmacology, and materials science.